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Compound of Interest

Compound Name: 2-Isopropyl-1H-indole

Cat. No.: B102703 Get Quote

Abstract: This document provides a comprehensive technical guide on the application of 2-
Isopropyl-1H-indole and its derivatives in materials science. The unique electronic properties

and synthetic versatility of the indole scaffold, modified by the 2-isopropyl group, make it a

compelling building block for next-generation organic electronics and chemosensors. We will

explore its synthesis, functionalization, and integration into high-performance materials,

providing detailed, field-proven protocols for researchers, scientists, and professionals in drug

development and materials engineering.

Introduction: The 2-Isopropyl-1H-indole Scaffold
2-Isopropyl-1H-indole is an aromatic heterocyclic organic compound. Its structure consists of

a bicyclic system: a benzene ring fused to a nitrogen-containing pyrrole ring, with an isopropyl

group substituted at the C2 position.[1] This seemingly simple modification has significant

implications for its use in materials science. The electron-rich indole core is an excellent

platform for π-π stacking, a critical phenomenon for charge transport in organic

semiconductors.[2] The isopropyl group, however, introduces steric hindrance and alters the

molecule's solubility and packing behavior, which can be strategically exploited to control the

morphology and performance of thin films.

While extensively used as an intermediate in pharmaceuticals, its potential in materials science

is now being actively explored.[1] This guide focuses on harnessing its properties for

applications in organic electronics and fluorescent sensing.
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Property Value Source

Molecular Formula C₁₁H₁₃N PubChem[3]

Molecular Weight 159.23 g/mol PubChem[3]

IUPAC Name 2-propan-2-yl-1H-indole PubChem[3]

CAS Number 17790-93-1 PubChem[3]

XLogP3 3.3 PubChem[3]

Synthesis and Functionalization Strategies
The utility of 2-Isopropyl-1H-indole in materials science is predicated on its ability to be

functionalized and incorporated into larger, more complex molecular architectures. The C3

position of the indole ring is particularly reactive towards electrophilic substitution, providing a

key handle for modification.[1]

Core Synthesis: Fischer Indole Synthesis
The Fischer indole synthesis remains a fundamental and widely used method for preparing the

2-isopropyl-1H-indole core.[1] This acid-catalyzed reaction involves the cyclization of an

arylhydrazone, which is itself formed from the condensation of phenylhydrazine and a suitable

ketone.

Causality: The choice of 3-methyl-2-butanone (methyl isopropyl ketone) is critical as its

structure directly yields the desired 2-isopropyl substitution on the indole ring. The acid catalyst

facilitates the key[3][3]-sigmatropic rearrangement of the enehydrazine tautomer, which is the

rate-determining step of the cyclization.
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Rearrangement 2-Isopropyl-1H-indoleAmmonia loss
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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